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Compound of Interest

Compound Name: (S)-ZG197

Cat. No.: B12388819 Get Quote

(S)-ZG197 is a potent and highly selective small molecule activator of the caseinolytic protease

P (ClpP) in Staphylococcus aureus (SaClpP).[1][2] Its targeted activation of SaClpP, a key

component of the bacterial protein degradation machinery, has positioned it as a promising

candidate for the development of novel anti-staphylococcal therapies, particularly against

multidrug-resistant strains.[3][4] This technical guide provides an in-depth overview of (S)-
ZG197, including its biochemical and microbiological properties, mechanism of action, and the

experimental protocols used for its characterization.

Data Presentation
The following tables summarize the key quantitative data for (S)-ZG197 and its enantiomer,

(R)-ZG197.

Table 1: Biochemical and Microbiological Properties of (S)-ZG197
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Parameter Value Species/Strain Reference(s)

EC50 (SaClpP

activation)
1.4 µM S. aureus [1][2]

Kd (Binding affinity to

SaClpP)
5.0 µM S. aureus [1]

MIC (S. aureus 8325-

4)
4 µg/mL S. aureus [1]

MIC Range (various

S. aureus strains)
2-8 µg/mL S. aureus [1]

Table 2: Comparative Data for (R)-ZG197

Parameter Value Species/Strain Reference(s)

EC50 (SaClpP

activation)
1.5 µM S. aureus [5]

EC50 (HsClpP

activation)
31.4 µM Homo sapiens [5]

MIC (S. aureus) 0.5 µg/mL S. aureus [5]

MIC Range (various

S. aureus strains)
0.5-2 µg/mL S. aureus [5]

Mechanism of Action
(S)-ZG197 functions by selectively binding to and activating the proteolytic activity of SaClpP.

This aberrant activation leads to the uncontrolled degradation of essential cellular proteins. A

key target of this dysregulated proteolysis is the filamentous temperature-sensitive protein Z

(FtsZ).[1] FtsZ is a crucial cytoskeletal protein that forms the Z-ring at the site of cell division.

The degradation of FtsZ disrupts the formation of the Z-ring, leading to an inhibition of

cytokinesis and ultimately causing bacterial cell death.[1]

Signaling Pathway and Experimental Workflows
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The following diagrams illustrate the proposed signaling pathway of (S)-ZG197 and the general

workflows for key experimental procedures.
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Caption: Signaling pathway of (S)-ZG197 in S. aureus.

MIC Determination SaClpP Activation Assay Cellular Thermal Shift Assay (CETSA)

Prepare serial dilutions of (S)-ZG197

Inoculate with S. aureus suspension

Incubate (e.g., 18h at 37°C)

Determine lowest concentration
 with no visible growth

Combine SaClpP, (S)-ZG197,
 and fluorescent substrate (e.g., FITC-casein)

Incubate at 37°C

Measure fluorescence increase over time

Treat S. aureus cells with (S)-ZG197

Heat cells to various temperatures

Lyse cells and separate soluble/insoluble fractions

Detect soluble SaClpP (e.g., Western Blot)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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